stigmasta-5,7,14,22,25-pentaene-3-ol
stigmasta-5,7,14,22,25-pentaene-3-ol
Brand Name:
Vulcanchem
CAS No.:
119400-44-1
VCID:
VC0218500
InChI:
InChI=1S/C29H42O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-11,13,20-21,23,25,27,30H,2,7,12,14-18H2,1,3-6H3/b9-8+/t20-,21-,23+,25-,27+,28+,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CC=C2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C
Molecular Formula:
C23H31NO7
Molecular Weight:
406.6 g/mol
stigmasta-5,7,14,22,25-pentaene-3-ol
CAS No.: 119400-44-1
Main Products
VCID: VC0218500
Molecular Formula: C23H31NO7
Molecular Weight: 406.6 g/mol
CAS No. | 119400-44-1 |
---|---|
Product Name | stigmasta-5,7,14,22,25-pentaene-3-ol |
Molecular Formula | C23H31NO7 |
Molecular Weight | 406.6 g/mol |
IUPAC Name | (3S,9R,10R,13R,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-2,3,4,9,11,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C29H42O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-11,13,20-21,23,25,27,30H,2,7,12,14-18H2,1,3-6H3/b9-8+/t20-,21-,23+,25-,27+,28+,29-/m1/s1 |
Standard InChIKey | BGVRLHTZYLTSAD-JUIQTESCSA-N |
Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC=C2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C(=C)C |
SMILES | CCC(C=CC(C)C1CC=C2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C |
Canonical SMILES | CCC(C=CC(C)C1CC=C2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(=C)C |
Synonyms | SMPOL stigmasta-5,7,14,22,25-pentaene-3-ol |
PubChem Compound | 6443950 |
Last Modified | Nov 11 2021 |
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